Cas no 2241594-48-7 (2-(Trifluoromethyl)quinolin-7-amine)

• Product Name: 2-(Trifluoromethyl)quinolin-7-amine
• CAS No: 2241594-48-7
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• CID: 5085318
• PubChem ID: 138106163
• Update Time: 2025-05-19

2-(Trifluoromethyl)quinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-(TRIFLUOROMETHYL)QUINOLIN-7-AMINE
• K10204
• WS-02887
• 2241594-48-7
• 2-(Trifluoromethyl)quinolin-7-amine

• Inchi： 1S/C10H7F3N2/c11-10(12,13)9-4-2-6-1-3-7(14)5-8(6)15-9/h1-5H,14H2
• InChI Key： LNRACCNXWPELKB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=CC(=CC2=N1)N)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 2-(Trifluoromethyl)quinolin-7-amine

Introduction to 2-(Trifluoromethyl)quinolin-7-amine (CAS No. 2241594-48-7)

2-(Trifluoromethyl)quinolin-7-amine, identified by its Chemical Abstracts Service (CAS) number 2241594-48-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of a trifluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The quinoline core is a privileged structure in medicinal chemistry, with numerous examples of clinically relevant drugs derived from this motif. Quinolines exhibit diverse pharmacological effects, including antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of substituents such as the trifluoromethyl group can modulate the pharmacokinetic and pharmacodynamic profiles of quinoline derivatives, enhancing their binding affinity to biological targets and improving their overall efficacy.

In recent years, there has been a surge in research focused on developing new quinoline-based compounds with enhanced therapeutic potential. The trifluoromethyl group, in particular, is a well-known pharmacophore that increases metabolic stability, lipophilicity, and binding interactions with enzymes and receptors. This has led to the exploration of 2-(Trifluoromethyl)quinolin-7-amine as a key intermediate in the synthesis of next-generation pharmaceuticals.

One of the most compelling aspects of 2-(Trifluoromethyl)quinolin-7-amine is its versatility in serving as a building block for more complex molecular architectures. Researchers have leveraged this compound to develop inhibitors targeting various disease-related pathways. For instance, derivatives of quinoline with trifluoromethyl substitution have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The ability to fine-tune the chemical properties of these derivatives allows for the optimization of drug-like characteristics such as solubility, bioavailability, and target specificity.

The synthesis of 2-(Trifluoromethyl)quinolin-7-amine typically involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to introduce the trifluoromethyl group efficiently while maintaining high regioselectivity. These methods often utilize palladium-catalyzed cross-coupling reactions or fluorination techniques to achieve the desired substitution pattern on the quinoline ring.

Recent studies have demonstrated the potential of 2-(Trifluoromethyl)quinolin-7-amine in addressing emerging therapeutic challenges. For example, researchers have investigated its role in developing treatments for resistant bacterial infections by designing novel quinoline-based antibiotics. The trifluoromethyl group enhances the compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, providing a mechanism for overcoming antibiotic resistance.

In addition to its applications in antimicrobial therapy, 2-(Trifluoromethyl)quinolin-7-amine has been explored for its anti-inflammatory and anti-cancer properties. Preclinical studies have shown that certain derivatives exhibit significant inhibitory effects on inflammatory cytokines and tumor growth markers. The precise structural features of these compounds contribute to their ability to modulate signaling pathways involved in inflammation and cancer progression.

The development of 2-(Trifluoromethyl)quinolin-7-amine as a lead compound also underscores the importance of computational chemistry and high-throughput screening in modern drug discovery. Molecular modeling techniques have been used to predict the binding modes of quinoline derivatives with biological targets, enabling rational design optimizations. These computational approaches complement traditional experimental methods by providing insights into structure-activity relationships and guiding the synthesis of more potent and selective agents.

Looking ahead, the future prospects for 2-(Trifluoromethyl)quinolin-7-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry may further streamline its production, making it more accessible for industrial-scale pharmaceutical development. Collaborative efforts between academia and industry are likely to drive advancements by combining expertise in medicinal chemistry with cutting-edge biotechnological tools.

In conclusion,2-(Trifluoromethyl)quinolin-7-amine (CAS No. 2241594-48-7) represents a significant contribution to the quinoline scaffold library, offering unique opportunities for drug discovery and development. Its structural versatility, coupled with the functional attributes imparted by the trifluoromethyl group, positions it as a cornerstone compound in medicinal chemistry research. As our understanding of disease mechanisms evolves, so too will the applications of this versatile intermediate in addressing global health challenges.